Cas no 1379029-46-5 (3-(4-fluoro-2-methylphenoxy)propanenitrile)

• Product Name: 3-(4-fluoro-2-methylphenoxy)propanenitrile
• CAS No: 1379029-46-5
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD18911501
• CID: 5218353
• Update Time: 2026-03-06

3-(4-fluoro-2-methylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenoxy)propanenitrile

• MDL： MFCD18911501
• Inchi： 1S/C10H10FNO/c1-8-7-9(11)3-4-10(8)13-6-2-5-12/h3-4,7H,2,6H2,1H3
• InChI Key： IWZDCCBHBNZBPF-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC=C(F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 3-(4-fluoro-2-methylphenoxy)propanenitrile

Professional Introduction to Compound with CAS No. 1379029-46-5 and Product Name: 3-(4-fluoro-2-methylphenoxy)propanenitrile

The compound with the CAS number 1379029-46-5 and the product name 3-(4-fluoro-2-methylphenoxy)propanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro-substituted phenyl ring and a nitrile group at the propyl chain terminus imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The 4-fluoro-2-methylphenoxy moiety in 3-(4-fluoro-2-methylphenoxy)propanenitrile is particularly noteworthy, as fluorine atoms are known to modulate the electronic and steric properties of molecules, thereby influencing their biological activity. This structural feature has been extensively studied in the context of developing novel therapeutic agents, particularly in the treatment of neurological disorders, cancer, and infectious diseases.

The nitrile group attached to the propyl chain in this compound further contributes to its chemical versatility. Nitrile groups are known to participate in various chemical reactions, including hydrolysis and reduction, which can be leveraged in synthetic pathways to derive more complex molecules. Additionally, nitriles have been reported to exhibit biological activity as intermediates or final products in drug candidates. The combination of these functional groups makes 3-(4-fluoro-2-methylphenoxy)propanenitrile a promising scaffold for medicinal chemists seeking to design innovative drugs.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The fluoro-substituted phenyl ring in 3-(4-fluoro-2-methylphenoxy)propanenitrile aligns with this trend, as fluorine atoms can enhance the binding affinity of small molecules to their biological targets. For instance, fluorine-containing drugs have shown improved efficacy against viruses by interfering with viral replication mechanisms. Similarly, in oncology research, fluorinated compounds have been employed to develop targeted therapies that selectively inhibit cancer cell proliferation.

The structural motif of 3-(4-fluoro-2-methylphenoxy)propanenitrile also finds relevance in the development of central nervous system (CNS) therapeutics. The phenyl ring and its fluoro substitution can facilitate blood-brain barrier penetration, a critical factor for treating neurological disorders. Moreover, the nitrile group can serve as a bioisostere for other functional groups, allowing for structural modifications that optimize pharmacological properties. This flexibility has been exploited in designing novel neuroactive compounds that modulate neurotransmitter systems.

In terms of synthetic chemistry, 3-(4-fluoro-2-methylphenoxy)propanenitrile offers a versatile platform for exploring new synthetic routes. The presence of both an aromatic ring and an aliphatic nitrile group provides multiple sites for functionalization, enabling chemists to introduce diverse substituents and explore novel derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, can be employed to further modify this compound, potentially leading to highly specialized drug candidates.

The pharmacological profile of 3-(4-fluoro-2-methylphenoxy)propanenitrile is still under investigation, but preliminary studies suggest promising activities across multiple therapeutic areas. Researchers are exploring its potential as an intermediate in synthesizing kinase inhibitors, which are crucial for treating cancers driven by aberrant signaling pathways. Additionally, its structural features make it a candidate for developing antimicrobial agents against resistant bacterial strains.

As our understanding of molecular interactions continues to evolve, compounds like 3-(4-fluoro-2-methylphenoxy)propanenitrile will play an increasingly important role in drug discovery and development. The integration of computational chemistry and high-throughput screening techniques will further accelerate the identification of novel derivatives with enhanced pharmacological properties. These advancements hold promise for addressing unmet medical needs and improving patient outcomes globally.

In conclusion,3-(4-fluoro-2-methylphenoxy)propanenitrile (CAS No. 1379029-46-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in medicinal chemistry underscore its importance as a research tool and a candidate for future drug development. As scientific exploration progresses，this compound will continue to inspire innovation across various therapeutic domains.